N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide

• IUPAC Name: N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide
• InChI: InChI=1S/C19H23NO3/c1-5-10-23-17-9-8-15(12-18(17)22-4)19(21)20-16-11-13(2)6-7-14(16)3/h6-9,11-12H,5,10H2,1-4H3,(H,20,21)
• InChI Key: QYULNLNFJSQEJK-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C)C)OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide, also known as DMPB, is a chemical compound that belongs to the class of benzamide derivatives. It has been widely studied for its potential therapeutic applications in various fields such as cancer treatment, pain management, and neuroprotection.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide is not fully understood. However, it is known to modulate the activity of various ion channels and receptors involved in cellular signaling pathways. For example, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide has been shown to modulate the activity of voltage-gated sodium channels, transient receptor potential channels, and cannabinoid receptors. By modulating the activity of these channels and receptors, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide can affect various cellular processes such as ion transport, neurotransmitter release, and gene expression.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide can induce cell cycle arrest and apoptosis by inhibiting the activity of certain kinases and transcription factors involved in cell growth and survival. In pain signaling pathways, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide can modulate the activity of ion channels and receptors involved in nociception, leading to analgesic effects. In the brain, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide can reduce oxidative stress, inflammation, and apoptosis, leading to neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in large quantities with high purity. It has been extensively studied in various in vitro and in vivo models, providing a wealth of data on its potential therapeutic applications. However, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide also has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to elucidate its mode of action. In addition, its potential therapeutic applications have not been extensively tested in clinical trials, which limits its translational potential.

Future Directions

There are several future directions for the study of N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide. One direction is to further elucidate its mechanism of action by using advanced techniques such as molecular modeling and structural biology. Another direction is to test its potential therapeutic applications in clinical trials, particularly in the fields of cancer treatment, pain management, and neuroprotection. Additionally, the development of novel derivatives of N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide with improved pharmacological properties could lead to the discovery of more potent and selective compounds for therapeutic use.

Scientific Research Applications

N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide has been extensively studied for its potential therapeutic applications in various fields such as cancer treatment, pain management, and neuroprotection. In cancer treatment, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide has been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. It exerts its anti-cancer effects by inducing cell cycle arrest and apoptosis in cancer cells.
In pain management, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide has been shown to have analgesic effects in animal models of pain. It exerts its analgesic effects by modulating the activity of certain ion channels and receptors involved in pain signaling.
In neuroprotection, N-(2,5-dimethylphenyl)-3-methoxy-4-propoxybenzamide has been shown to protect against brain damage caused by ischemia-reperfusion injury, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's disease. It exerts its neuroprotective effects by reducing oxidative stress, inflammation, and apoptosis in the brain.